Cas no 1248244-78-1 (2-(Butan-2-yloxy)-4-chloroaniline)

2-(Butan-2-yloxy)-4-chloroaniline is a substituted aniline derivative featuring a butoxy group at the 2-position and a chloro substituent at the 4-position of the aromatic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as an intermediate in the preparation of more complex molecules. The presence of both electron-donating (butoxy) and electron-withdrawing (chloro) groups enhances its utility in regioselective reactions. Its well-defined structure and stability under standard conditions make it a reliable building block for heterocyclic and fine chemical synthesis. Proper handling and storage are recommended to maintain its integrity.
2-(Butan-2-yloxy)-4-chloroaniline structure
1248244-78-1 structure
Product Name:2-(Butan-2-yloxy)-4-chloroaniline
CAS No:1248244-78-1
MF:C10H14ClNO
MW:199.677261829376
CID:5694260
PubChem ID:62306531
Update Time:2025-06-08

2-(Butan-2-yloxy)-4-chloroaniline Chemical and Physical Properties

Names and Identifiers

    • 2-(Sec-butoxy)-4-chloroaniline
    • EN300-1296232
    • 1248244-78-1
    • CS-0284020
    • 2-(BUTAN-2-YLOXY)-4-CHLOROANILINE
    • AKOS011590225
    • Benzenamine, 4-chloro-2-(1-methylpropoxy)-
    • 2-(Butan-2-yloxy)-4-chloroaniline
    • Inchi: 1S/C10H14ClNO/c1-3-7(2)13-10-6-8(11)4-5-9(10)12/h4-7H,3,12H2,1-2H3
    • InChI Key: XSCFLOFDSYWITQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)OC(C)CC)N

Computed Properties

  • Exact Mass: 199.0763918g/mol
  • Monoisotopic Mass: 199.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.124±0.06 g/cm3(Predicted)
  • Boiling Point: 295.6±20.0 °C(Predicted)
  • pka: 4.11±0.10(Predicted)

2-(Butan-2-yloxy)-4-chloroaniline Pricemore >>

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Additional information on 2-(Butan-2-yloxy)-4-chloroaniline

Recent Advances in the Study of 2-(Butan-2-yloxy)-4-chloroaniline (CAS: 1248244-78-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(Butan-2-yloxy)-4-chloroaniline (CAS: 1248244-78-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and molecular synthesis. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and therapeutic potential.

Recent studies have highlighted the unique structural features of 2-(Butan-2-yloxy)-4-chloroaniline, which make it a promising candidate for the development of novel pharmaceutical agents. The compound's chloro and butoxy substituents contribute to its stability and reactivity, enabling its use as a key intermediate in the synthesis of more complex molecules. Researchers have explored its role in the formation of heterocyclic compounds, which are often found in drugs with antimicrobial, anti-inflammatory, and anticancer properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the biological activity of 2-(Butan-2-yloxy)-4-chloroaniline derivatives against various bacterial strains. The results demonstrated moderate to high efficacy against Gram-positive bacteria, suggesting its potential as a scaffold for developing new antibiotics. Further computational modeling and structure-activity relationship (SAR) studies are underway to optimize its pharmacological profile.

Another area of interest is the compound's potential application in agrochemicals. Preliminary research indicates that 2-(Butan-2-yloxy)-4-chloroaniline derivatives exhibit herbicidal activity, particularly against broadleaf weeds. This finding opens new avenues for its use in sustainable agriculture, although further field trials are required to assess its environmental impact and efficacy under real-world conditions.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and purity of 2-(Butan-2-yloxy)-4-chloroaniline. Novel catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to enhance its production efficiency. These developments are critical for scaling up its use in industrial applications.

Despite these promising findings, challenges remain in fully understanding the compound's mechanism of action and potential side effects. Ongoing research aims to address these gaps through in vitro and in vivo studies, as well as toxicological assessments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into practical applications.

In conclusion, 2-(Butan-2-yloxy)-4-chloroaniline (CAS: 1248244-78-1) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from drug development to agrochemicals, underscore its importance in advancing scientific and industrial innovation. Future studies will likely focus on refining its properties and expanding its utility in various domains.

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